Cas no 1209586-21-9 (Ethyl 2-(2-Cyanoethyl)(cyclopropyl)aminoacetate)

• Product Name: Ethyl 2-(2-Cyanoethyl)(cyclopropyl)aminoacetate
• CAS No: 1209586-21-9
• MF: C₁₀H₁₆N₂O₂
• MW: 196.246242523193
• CID: 4577781
• Update Time: 2025-06-09

Ethyl 2-(2-Cyanoethyl)(cyclopropyl)aminoacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-[(2-Cyanoethyl)(cyclopropyl)amino]acetate
• Glycine, N-(2-cyanoethyl)-N-cyclopropyl-, ethyl ester
• Ethyl 2-(2-Cyanoethyl)(cyclopropyl)aminoacetate

• Inchi： 1S/C10H16N2O2/c1-2-14-10(13)8-12(7-3-6-11)9-4-5-9/h9H,2-5,7-8H2,1H3
• InChI Key： ZDRPMNISRPOWRB-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CN(CCC#N)C1CC1

Computed Properties

• Exact Mass: 196.121
• Monoisotopic Mass: 196.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.3A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Ethyl 2-(2-Cyanoethyl)(cyclopropyl)aminoacetate

Ethyl 2-(2-Cyanoethyl)(cyclopropyl)aminoacetate (CAS No. 1209586-21-9): An Overview of Its Structure, Synthesis, and Applications

Ethyl 2-(2-Cyanoethyl)(cyclopropyl)aminoacetate (CAS No. 1209586-21-9) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes an ethyl ester group, a cyanoethyl moiety, and a cyclopropyl amino group. These structural features contribute to its diverse chemical properties and potential applications in various scientific domains.

The molecular formula of Ethyl 2-(2-Cyanoethyl)(cyclopropyl)aminoacetate is C₁₁H₁₇NO₃, and its molecular weight is approximately 207.25 g/mol. The compound is a colorless to pale yellow liquid at room temperature and is soluble in common organic solvents such as ethanol, acetone, and dichloromethane. Its physical and chemical properties make it suitable for use in a wide range of synthetic processes and analytical methods.

The synthesis of Ethyl 2-(2-Cyanoethyl)(cyclopropyl)aminoacetate can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of ethyl chloroacetate with (cyclopropylamino)(cyanoethyl)methanamine in the presence of a base such as triethylamine or potassium carbonate. This reaction typically proceeds via nucleophilic substitution, yielding the desired product with high purity and yield. Another approach involves the condensation of ethyl cyanoacetate with cyclopropylamine in the presence of a suitable catalyst, followed by subsequent esterification to form the final compound.

In recent years, Ethyl 2-(2-Cyanoethyl)(cyclopropyl)aminoacetate has been the subject of extensive research due to its potential applications in pharmaceuticals and materials science. One notable area of interest is its use as an intermediate in the synthesis of bioactive compounds. For instance, studies have shown that derivatives of this compound exhibit promising biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. These findings have sparked interest in further exploring the therapeutic potential of Ethyl 2-(2-Cyanoethyl)(cyclopropyl)aminoacetate and its derivatives.

Beyond its pharmaceutical applications, Ethyl 2-(2-Cyanoethyl)(cyclopropyl)aminoacetate has also found utility in materials science. Its unique combination of functional groups makes it an attractive candidate for the development of advanced materials with tailored properties. For example, researchers have explored the use of this compound as a monomer in polymer synthesis, leading to the creation of polymers with enhanced mechanical strength, thermal stability, and biocompatibility. These polymers have potential applications in areas such as drug delivery systems, tissue engineering, and biomedical devices.

The environmental impact of Ethyl 2-(2-Cyanoethyl)(cyclopropyl)aminoacetate is another important consideration. Studies have shown that this compound exhibits low toxicity and minimal environmental persistence when used under controlled conditions. However, proper handling and disposal practices are essential to minimize any potential risks associated with its use. Researchers are continuously working to develop more sustainable synthesis methods and to optimize the environmental profile of this compound.

In conclusion, Ethyl 2-(2-Cyanoethyl)(cyclopropyl)aminoacetate (CAS No. 1209586-21-9) is a multifaceted organic compound with a wide range of applications in chemistry, biology, and pharmaceutical research. Its unique molecular structure and versatile chemical properties make it an invaluable tool for scientists working in these fields. As research continues to advance, it is likely that new applications for this compound will be discovered, further expanding its utility and impact.